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Compound of Interest

Compound Name: 4-Aminoisobenzofuran-1,3-dione

Cat. No.: B094892 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 4-Aminoisobenzofuran-1,3-dione in a laboratory setting. It is

intended for researchers, scientists, and professionals in drug development.

Chemical Identifier:

Name: 4-Aminoisobenzofuran-1,3-dione

Synonyms: 3-aminophthalic anhydride, 4-amino-2-benzofuran-1,3-dione[1]

CAS Number: 17395-99-2[1][2][3]

Hazard Summary: 4-Aminoisobenzofuran-1,3-dione is classified as a hazardous substance.

The primary hazards are:

Skin Irritation (Category 2)[1]

Serious Eye Irritation (Category 2A)[1]

May Cause Respiratory Irritation (Category 3)[1]
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Hazard Statement GHS Classification Pictogram Signal Word

H315: Causes skin

irritation.[1]

Skin Irritation

(Category 2)[1]
GHS07[2] Warning[1][2]

H319: Causes serious

eye irritation.[1]

Eye Irritation

(Category 2A)[1]
GHS07[2] Warning[1][2]

H335: May cause

respiratory irritation.[1]

Specific target organ

toxicity — single

exposure (Category

3), Respiratory

system[1]

GHS07[2] Warning[1][2]

Personal Protective Equipment (PPE)
Strict adherence to the following PPE requirements is mandatory to ensure personal safety

when handling 4-Aminoisobenzofuran-1,3-dione.

Protection Type Required Equipment Specifications and Use

Eye and Face Protection

Safety glasses with side-

shields or goggles. A face

shield is recommended if there

is a risk of splashing.

Must be worn at all times in the

handling area.[1]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile rubber).

Inspect gloves before use.

Wash and dry hands

thoroughly after handling.[1]

Body Protection
Laboratory coat or protective

clothing.

Should be worn to prevent skin

contact.[1]

Respiratory Protection

Use a NIOSH-approved

respirator or equivalent if

ventilation is inadequate or for

prolonged exposure.

A dust respirator is

recommended.[4] Ensure

adequate general and local

exhaust ventilation to keep

airborne concentrations low.[1]
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Operational Plan: Step-by-Step Handling Protocol
1. Engineering Controls and Preparation:

Work in a well-ventilated area, preferably in a chemical fume hood.[1]

Ensure an eyewash station and safety shower are readily accessible.[1]

Minimize dust generation and accumulation.[1]

2. Handling the Chemical:

Avoid contact with skin, eyes, and clothing.[1]

Avoid breathing dust or fumes.[1]

Open and handle the container with care.[1]

Do not eat, drink, or smoke in the handling area.[1]

Wash hands thoroughly after handling.[1]

3. Storage:

Store in a tightly-closed container.[1]

Keep in a cool, dry, and well-ventilated place.[1][2][5][6]

Store away from incompatible substances and sources of ignition.[1]

The recommended storage temperature is between 2-8°C.[2][3][5][6]

Store in a locked-up area.[1]

4. In Case of a Spill:

Wear appropriate PPE.[1]

Prevent further leakage if it is safe to do so.[1]
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For solid spills, vacuum or sweep up the material and place it into a suitable disposal

container.[1]

Avoid allowing the product to enter drains or waterways.[1]

Disposal Plan
All waste materials must be disposed of in accordance with local, state, and federal

regulations.

1. Waste Collection:

Collect waste 4-Aminoisobenzofuran-1,3-dione and any contaminated materials (e.g.,

gloves, paper towels) in a clearly labeled, sealed container.

Label the container as "Hazardous Waste" and list the contents.

2. Disposal Procedure:

Dispose of the contents and container at an approved waste disposal plant.[1]

Do not dispose of down the drain or in regular trash.

Emergency First Aid Procedures
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Exposure Route First Aid Measures

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. If breathing is difficult,

provide oxygen. Seek medical attention.[1]

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing and wash it before reuse. If skin

irritation occurs, get medical advice.[1]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do. Continue rinsing. If eye irritation persists,

seek medical attention.[1]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Call a poison center or doctor if you feel

unwell.[4]

Workflow for Handling and Disposal
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Workflow for Handling and Disposal of 4-Aminoisobenzofuran-1,3-dione
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Caption: A flowchart illustrating the key steps for safely handling and disposing of 4-
Aminoisobenzofuran-1,3-dione.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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